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Cat. No.: B12655978 Get Quote

(2-Mercaptoethyl)cyclohexanethiol, an alicyclic dithiol, is a promising monomer for the

synthesis of high refractive index (HRI) polymers. While direct experimental data for this

specific compound is not readily available in public literature, its structural features—namely

the presence of two sulfur atoms and a bulky cyclohexyl group—suggest its potential for

creating advanced optical materials. This document provides detailed application notes and

generalized protocols based on the well-established chemistry of analogous alicyclic dithiols

used in the production of high refractive index polythiourethanes.

The incorporation of sulfur atoms into a polymer matrix is a well-known strategy for increasing

the refractive index.[1][2][3][4] The high molar refraction of sulfur contributes significantly to this

property.[3][4] Furthermore, the alicyclic cyclohexane ring is expected to contribute to a higher

Abbe number compared to aromatic analogues, leading to lower chromatic dispersion, a critical

property for lens applications.

High refractive index polymers derived from dithiols are typically synthesized through a

polyaddition reaction with diisocyanates to form polythiourethanes.[5][6][7] These materials are

valued for their excellent optical transparency, high refractive index, good mechanical

properties, and thermal stability.
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The synthesis of high refractive index polythiourethanes from (2-
Mercaptoethyl)cyclohexanethiol and a diisocyanate follows a straightforward polyaddition

reaction. The thiol groups react with the isocyanate groups to form thiourethane linkages,

building the polymer chain. The final optical and mechanical properties of the polymer are

influenced by the specific dithiol and diisocyanate used.
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Desired Properties:
- High Refractive Index
- High Abbe Number

- Good Thermal Stability
- Optical Clarity
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Start

Monomer Preparation
- (2-Mercaptoethyl)cyclohexanethiol

- Diisocyanate

Mixing
- Stoichiometric amounts of monomers

- Add catalyst

Degassing
- Vacuum to remove bubbles

Casting
- Pour into mold

Curing
- Heat according to schedule

Demolding
- Cool and remove from mold

Characterization
- Refractive Index
- Abbe Number

- Thermal Analysis (DSC, TGA)
- Mechanical Testing

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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